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Compound of Interest

Compound Name: 2,6-Dinitrobenzaldehyde

Cat. No.: B1206409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety,
physicochemical properties, and toxicological profile of 2,6-Dinitrobenzaldehyde (CAS No.
606-31-5). The information is presented to meet the needs of laboratory professionals,
ensuring safe handling and informed use in research and development.

Chemical and Physical Properties

2,6-Dinitrobenzaldehyde is a solid organic compound characterized by the presence of two
nitro groups and an aldehyde functional group on a benzene ring.[1][2] These functional groups
contribute to its reactivity and toxicological properties. A summary of its key physical and
chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 2,6-Dinitrobenzaldehyde
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Property Value Source(s)
Molecular Formula C7HaN20s [21[3114]
Molecular Weight 196.12 g/mol [2][4]
Appearance Yellow crystals or solid [11[2]
Melting Point 120-122 °C [1]12]
Boiling Point 363.2 °C at 760 mmHg [1][3]
Flash Point 192.1°C [11[3]
Density 1.571 g/cm3 [11[3]

Insoluble in water; soluble in
Solubility organic solvents like ethanol [1]

and dichloromethane.

Vapor Pressure 1.83E-05 mmHg at 25°C [1]

Storage Temperature 2-8°C [1][2]

Hazard Identification and Safety Information

2,6-Dinitrobenzaldehyde is classified as a hazardous substance. The primary hazards are
irritation to the skin, eyes, and respiratory system.[1][2][3][4] It is crucial to handle this
compound with appropriate safety precautions.

Table 2: Hazard Identification and GHS Classification
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Hazard Category GHS Classification

Hazard Statement Source(s)

Skin Irritation Skin Irrit. 2

H315: Causes skin
[21[3][4]

irritation
o ] H319: Causes serious

Eye Irritation Eye Irrit. 2 o [21[3114]
eye irritation

Specific Target Organ

o ] H335: May cause

Toxicity (Single STOT SE 3 ) o [21[31[4]
respiratory irritation

Exposure)

Signal Word Warning [2][3]

Precautionary Statements: A comprehensive list of precautionary statements for the safe

handling of 2,6-Dinitrobenzaldehyde is provided in Table 3.

Table 3: Precautionary Statements for 2,6-Dinitrobenzaldehyde
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Code Precautionary Statement Source(s)

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr [2][3]
ay.
Wash skin thoroughly after

P264 ] [2][3]
handling.

Use only outdoors or in a well-
P271 ] [2][3]
ventilated area.

Wear protective
P280 gloves/protective eye [2][3]

protection/face protection.

IF ON SKIN: Wash with plenty
P302 + P352 [2][3]
of water.

IF INHALED: Remove person
P304 + P340 to fresh air and keep [3]

comfortable for breathing.

IF IN EYES: Rinse cautiously
with water for several minutes.

P305 + P351 + P338 Remove contact lenses, if [2][3]
present and easy to do.

Continue rinsing.

Get medical help if you feel
P319 [3]
unwell.

If skin irritation occurs: Get
P332 + P317 ) [3]
medical help.

Take off contaminated clothing
P362 + P364 ) [3]
and wash it before reuse.

Store in a well-ventilated

P403 + P233 place. Keep container tightly [3]
closed.
P405 Store locked up. [3]
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Dispose of contents/container
P501 to an approved waste disposal [3]

plant.

Emergency and First Aid Procedures

In the event of exposure to 2,6-Dinitrobenzaldehyde, immediate and appropriate first aid is
crucial. The following diagram outlines the recommended emergency workflow.
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Emergency Response Workflow for 2,6-Dinitrobenzaldehyde Exposure
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l
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Exposure route
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Remove contaminated clothing. Rinse cautiously with water
Wash with plenty of water. for several minutes.

Inhalation:
Move to fresh air.

Seek Immediate
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Caption: Emergency response workflow for exposure to 2,6-Dinitrobenzaldehyde.
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Handling, Storage, and Personal Protective
Equipment (PPE)

Proper handling and storage procedures are essential to minimize the risk of exposure.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[3]

Storage:

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Recommended storage temperature is between 2-8°C.[1][2]

o Store away from incompatible materials.[3]

Personal Protective Equipment (PPE): The following diagram illustrates the necessary PPE for
handling 2,6-Dinitrobenzaldehyde.
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Recommended Personal Protective Equipment (PPE)
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Protective Clothing Chemical-Resistant Gloves Eye Protection Respiratory Protection

(Lab Coat) (e.g., Nitrile) (Safety glasses with side shields or goggles) (Dust mask, e.g., N95)
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Caption: Essential PPE for handling 2,6-Dinitrobenzaldehyde.

Toxicological Information and Signaling Pathways
Genotoxicity and Mutagenicity

Nitroaromatic compounds, including 2,6-Dinitrobenzaldehyde, are known for their potential
genotoxicity.[2][6] The mutagenic properties of these compounds are often attributed to the
enzymatic reduction of their nitro groups, leading to reactive intermediates that can interact with
DNA.[2]

While a specific signaling pathway for 2,6-Dinitrobenzaldehyde is not extensively documented
in publicly available literature, its genotoxic nature suggests an interaction with the DNA
damage response (DDR) pathway. The following diagram illustrates a generalized DDR
pathway that is activated by DNA damage, a likely consequence of exposure to genotoxic
compounds like 2,6-Dinitrobenzaldehyde.
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Caption: Generalized DNA Damage Response pathway activated by genotoxic agents.
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Experimental Protocols
Ames Test for Mutagenicity Assessment

The Ames test is a widely used method to assess the mutagenic potential of a chemical
compound. It utilizes several strains of the bacterium Salmonella typhimurium that are
auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require
it in their growth medium. The test measures the rate of reverse mutations (revertants) that
restore the ability to synthesize histidine. A positive result, indicated by a significant increase in
the number of revertant colonies in the presence of the test substance, suggests that the
substance is mutagenic.

Objective: To determine the mutagenic potential of 2,6-Dinitrobenzaldehyde using the
Salmonella typhimurium reverse mutation assay.

Materials:

e Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537).
e 2,6-Dinitrobenzaldehyde.

e Solvent (e.g., Dimethyl sulfoxide - DMSO).
e S9 fraction (for metabolic activation).

e Oxoid Nutrient Broth No. 2.

e Minimal glucose agar plates.

e Top agar.

» Positive and negative controls.

Procedure:

e Preparation of Tester Strains:

o Inoculate a single colony of each Salmonella typhimurium tester strain into separate flasks
containing Oxoid Nutrient Broth No. 2.
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o Incubate overnight at 37°C with shaking to achieve a cell density of approximately 1-2 x
10° cells/mL.

Preparation of Test Compound:

o Prepare a stock solution of 2,6-Dinitrobenzaldehyde in a suitable solvent (e.g., DMSO).

o Perform serial dilutions to obtain a range of test concentrations.

Plate Incorporation Assay:

o To 2 mL of molten top agar (maintained at 45°C), add:

= 0.1 mL of the bacterial culture.

» 0.1 mL of the test compound solution (or solvent control).

» 0.5 mL of S9 mix (for assays with metabolic activation) or a buffer (for assays without
metabolic activation).

o Vortex the mixture gently and pour it onto the surface of a minimal glucose agar plate.

o Allow the top agar to solidify.

Incubation:

o Incubate the plates at 37°C for 48-72 hours.

Data Collection and Analysis:

[¢]

Count the number of revertant colonies on each plate.

o

Compare the number of revertant colonies on the test plates to the number on the
negative (solvent) control plates.

[¢]

A dose-dependent increase in the number of revertant colonies, typically at least a two-
fold increase over the background, is considered a positive result.

[¢]

Positive controls should be run in parallel to ensure the validity of the experiment.
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Experimental Workflow:

Ames Test Experimental Workflow
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Caption: Step-by-step workflow for conducting the Ames test.

This guide is intended to provide comprehensive safety and handling information for 2,6-
Dinitrobenzaldehyde. It is imperative that all laboratory personnel handling this chemical are
familiar with this information and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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